Cas no 35504-85-9 ((E)-3-(4-Fluorobenzoyl)acrylic acid)

• Product Name: (E)-3-(4-Fluorobenzoyl)acrylic acid
• CAS No: 35504-85-9
• MF: C₁₀H₇FO₃
• MW: 194.159186601639
• CID: 3161647
• Update Time: 2025-09-23

(E)-3-(4-Fluorobenzoyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Fluorobenzoyl)acrylic acid

• Inchi： 1S/C10H7FO3/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-6H,(H,13,14)/b6-5+
• InChI Key： CMSWGWOQRTZZAS-AATRIKPKSA-N
• SMILES： FC1C=CC(C(/C=C/C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 194.038
• Monoisotopic Mass: 194.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6

Experimental Properties

• Density: 1.325
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.557

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (E)-3-(4-Fluorobenzoyl)acrylic acid

(E)-3-(4-Fluorobenzoyl)acrylic Acid: A Comprehensive Overview

(E)-3-(4-Fluorobenzoyl)acrylic acid, identified by the CAS number 35504-85-9, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an acrylic acid moiety. The (E) configuration denotes the geometric isomerism of the double bond in the acrylic acid group, which plays a crucial role in its chemical reactivity and physical properties.

The synthesis of (E)-3-(4-Fluorobenzoyl)acrylic acid typically involves a multi-step process, often starting with the preparation of 4-fluorobenzoyl chloride or its corresponding ester. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the acrylic acid functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of (E)-3-(4-Fluorobenzoyl)acrylic acid is in the development of advanced materials. Its ability to form stable polymer networks through free radical polymerization has made it a valuable precursor for high-performance polymers used in electronics, optics, and biomedical devices. For instance, researchers have demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-temperature applications.

In the field of pharmacology, (E)-3-(4-Fluorobenzoyl)acrylic acid has shown potential as a lead compound for drug discovery. Its fluorinated aromatic ring contributes to enhanced bioavailability and metabolic stability, while the acrylic acid group provides sites for further functionalization. Recent studies have explored its use as a scaffold for designing inhibitors of key enzymes involved in neurodegenerative diseases, such as β-secretase. These findings highlight its versatility as a building block in medicinal chemistry.

The physical properties of (E)-3-(4-Fluorobenzoyl)acrylic acid are also worth noting. It has a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. Its UV absorption characteristics make it useful in photoresponsive materials, where controlled release or degradation under UV light can be engineered.

From an environmental standpoint, understanding the fate and toxicity of (E)-3-(4-Fluorobenzoyl)acrylic acid is critical. Recent eco-toxicological studies have shown that it exhibits low acute toxicity to aquatic organisms, suggesting that its environmental impact is minimal under normal usage conditions. However, further research is needed to assess its long-term effects and biodegradation pathways.

In conclusion, (E)-3-(4-Fluorobenzoyl)acrylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new functionalities and applications, this compound will undoubtedly remain at the forefront of chemical research.